Cas no 598-75-4 (DL-3-Methyl-2-butanol)

DL-3-Methyl-2-butanol Properties

Names and Identifiers

• DL-3-Methyl-2-butanol
• Methylbutanol
• (+/-)-3-Methyl-2-butanol
• (+/-)-Isopropyl methyl carbinol
• SEC-ISOAMYL ALCOHOL
• (±)-3-methyl-butan-2-ol
• (CH3)2CHCH(OH)CH3
• (R,S)-3-Methyl-butan-2-ol
• 2-Butanol,3-methyl-
• 3-Methyl butan-2-ol
• 3-methyl-2-butano
• 3-methyl-butan-2-ol
• 3-METHYL-2-BUTANOL
• DL-3-Methyl-2-butanolneat
• 1,2-Dimethyl-1-propanol
• 1,2-Dimethylpropanol
• 2-Methyl-3-butanol
• Butan-2-ol, 3-methyl-
• Methylisopropylcarbinol
• NSC 71162
• Isopropylmethylcarbinol
• 1,2-Dimethylpropyl alcohol
• sec-Isoamyl Alcohol
• +Expand

• MDL： MFCD00004527
• InChIKey： MXLMTQWGSQIYOW-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H12O/c1-4(2)5(3)6/h4-6H,1-3H3
• SMILES： CC(C)C(C)O
• BRN： 1718800

Computed Properties

• Exact Mass: 88.08886
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 88.088815
• Heavy Atom Count: 6
• Complexity: 32.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.02320
• PSA: 20.23
• Merck: 6031
• Refractive Index: n20/D 1.409(lit.)
• Water Partition Coefficient: Miscible in Ether, Alcohols. Slightly soluble in water. (2.8g/100mL, 30°C)
• Boiling Point: 112 °C(lit.)
• Melting Point: 92.0-92.5 ºC
• Flash Point: Fahrenheit: 93.2 ° f
  Celsius: 34 ° c
  
• FEMA: 3703 | 3-METHYL-2-BUTANOL
• Solubility: Dissolution (43 g/l) (25 º C),
• Color/Form: Colorless transparent liquid with fruit flavor
• Solubility: It is miscible with ethanol and ether and slightly soluble in water.
• Density: 0.818 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether